Cas no 2137912-37-7 (Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)-)

• Product Name: Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)-
• CAS No: 2137912-37-7
• MF: C₈H₁₄F₂O₄
• MW: 212.191170215607
• CID: 5299432
• Update Time: 2025-05-19

Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-propoxyethoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)-

• Inchi： 1S/C8H14F2O4/c1-2-3-13-4-5-14-6-8(9,10)7(11)12/h2-6H2,1H3,(H,11,12)
• InChI Key： PGUIKRGZVLLPLW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCCOCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 173
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8

Additional information on Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)-

Comprehensive Analysis of Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- (CAS No. 2137912-37-7) and Its Applications

Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- (CAS No. 2137912-37-7) is a fluorinated carboxylic acid derivative that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This compound, characterized by its difluoro and propoxyethoxy functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemicals, and specialty materials, aligning with the growing demand for high-performance fluorinated compounds.

The molecular structure of Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- incorporates both hydrophobic (difluoro) and hydrophilic (propoxyethoxy) moieties, enabling it to act as a polar aprotic solvent or a building block for more complex molecules. This duality is particularly relevant in the context of green chemistry, where the push for sustainable solvents and biodegradable intermediates has become a hot topic. Recent studies highlight its potential as a low-toxicity alternative to traditional fluorinated compounds, addressing environmental concerns while maintaining efficacy in applications such as polymer modification and pharmaceutical synthesis.

In the pharmaceutical sector, CAS No. 2137912-37-7 is being investigated for its role in prodrug design and targeted drug delivery systems. The 2,2-difluoro group enhances metabolic stability, while the propoxyethoxy chain improves solubility—a critical factor in bioavailability optimization. These attributes resonate with current trends in personalized medicine and precision therapeutics, where researchers seek compounds that can be tailored to specific biological pathways. Notably, its compatibility with enzyme-mediated activation has sparked interest in anticancer agent development, a field with high search volume in academic and industrial databases.

From a technical standpoint, the synthesis of Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- involves multi-step organic reactions, including etherification and fluorination processes. Advanced techniques like flow chemistry and catalytic hydrogenation are being explored to improve yield and reduce waste, reflecting the industry's shift toward process intensification. Analytical methods such as NMR spectroscopy and mass spectrometry confirm its high purity (>98%), a key requirement for GMP-compliant production in regulated markets.

Beyond pharmaceuticals, this compound shows promise in electronic materials, particularly as a dielectric additive for flexible electronics—a trending topic in material science forums. Its ability to modify surface energy and thermal stability makes it suitable for printed circuit boards and OLED displays. These applications align with the surge in searches for next-gen material solutions in consumer electronics and renewable energy sectors.

Regulatory and safety profiles of CAS No. 2137912-37-7 indicate compliance with major chemical inventories (e.g., REACH, TSCA), with ongoing ecotoxicology studies to assess its environmental footprint. This data is crucial for formulators seeking EPA-approved ingredients or cosmetic-grade additives, addressing frequent queries about regulatory-compliant chemicals in product development circles.

In conclusion, Propanoic acid, 2,2-difluoro-3-(2-propoxyethoxy)- represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, material science, and sustainability positions it as a compound of growing importance. As research continues to uncover new applications—from bioconjugation chemistry to energy storage systems—this molecule is poised to remain a subject of intense scientific and commercial interest in the coming decade.